Cas no 898764-26-6 (2'-Carboethoxy-3,3-dimethylbutyrophenone)
898764-26-6 structure
Product Name:2'-Carboethoxy-3,3-dimethylbutyrophenone
CAS No:898764-26-6
MF:C15H20O3
MW:248.317504882813
CID:1071026
PubChem ID:24723981
Update Time:2025-04-20
2'-Carboethoxy-3,3-dimethylbutyrophenone Chemical and Physical Properties
Names and Identifiers
-
- 2'-Carboethoxy-3,3-dimethylbutyrophenone
- ethyl 2-(3,3-dimethylbutanoyl)benzoate
- MFCD03841083
- DTXSID20642380
- AKOS016019441
- 898764-26-6
-
- MDL: MFCD03841083
- Inchi: 1S/C15H20O3/c1-5-18-14(17)12-9-7-6-8-11(12)13(16)10-15(2,3)4/h6-9H,5,10H2,1-4H3
- InChI Key: JOXUKFQLXZPMCO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(=O)OCC)CC(C)(C)C
Computed Properties
- Exact Mass: 248.14100
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.028
- Boiling Point: 349.8°C at 760 mmHg
- Flash Point: 151.4°C
- Refractive Index: 1.501
- PSA: 43.37000
- LogP: 3.48220
2'-Carboethoxy-3,3-dimethylbutyrophenone Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2'-Carboethoxy-3,3-dimethylbutyrophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203878-1g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 1g |
£483.00 | 2022-02-28 | |
| Fluorochem | 203878-2g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 2g |
£847.00 | 2022-02-28 | |
| Fluorochem | 203878-5g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 5g |
£1753.00 | 2022-02-28 | |
| A2B Chem LLC | AH88419-1g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH88419-2g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH88419-5g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| abcr | AB363924-1g |
2'-Carboethoxy-3,3-dimethylbutyrophenone, 97%; . |
898764-26-6 | 97% | 1g |
€840.60 | 2025-04-15 | |
| abcr | AB363924-2g |
2'-Carboethoxy-3,3-dimethylbutyrophenone, 97%; . |
898764-26-6 | 97% | 2g |
€1413.50 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_203878-1g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 1g |
¥10626.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_203878-2g |
2'-Carboethoxy-3,3-dimethylbutyrophenone |
898764-26-6 | 97% | 2g |
¥18634.00 | 2025-04-12 |
2'-Carboethoxy-3,3-dimethylbutyrophenone Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
898764-26-6 (2'-Carboethoxy-3,3-dimethylbutyrophenone) Related Products
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